Cas no 1804673-81-1 (3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1804673-81-1
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868210
• Update Time: 2025-05-21

3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-7-4(2-12)3-13-6(5(7)9)8(10)11/h3,8H,1H3
• InChI Key： UWEKPUSCUIZVSQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=CN=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine

Research Briefing on 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS: 1804673-81-1)

3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS: 1804673-81-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of difluoromethyl and cyano groups enhances its reactivity, making it a versatile building block for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine as a precursor for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the compound's structural features facilitate efficient binding to the ATP-binding site of EGFR, thereby inhibiting its kinase activity. This finding is particularly relevant for the development of targeted therapies for non-small cell lung cancer (NSCLC), where EGFR mutations are prevalent.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated its role in the design of antimicrobial agents. The study revealed that derivatives of 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine exhibit potent activity against multidrug-resistant bacterial strains, including MRSA (Methicillin-resistant Staphylococcus aureus). The difluoromethyl group was found to enhance membrane permeability, while the cyano group contributed to the inhibition of bacterial efflux pumps.

From a synthetic perspective, recent advancements in the preparation of 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine have been documented in Organic Process Research & Development. A scalable and cost-effective synthesis route was developed, utilizing a palladium-catalyzed cyanation reaction followed by selective chlorination. This method offers high yields (>85%) and excellent purity, addressing previous challenges associated with the compound's commercial availability.

In conclusion, 3-Chloro-5-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS: 1804673-81-1) represents a promising scaffold for drug discovery, with demonstrated applications in oncology and infectious disease research. Its unique chemical properties and recent synthetic improvements underscore its potential as a valuable tool for medicinal chemists. Future studies are expected to explore its utility in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.